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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Methylthio-2-propanone (CAS
No. 14109-72-9), a versatile thioether compound with applications in organic synthesis,
proteomics research, and the flavor industry. This document consolidates critical information
regarding its safety, handling, and disposal, as outlined in its Material Safety Data Sheet
(MSDS). Additionally, it presents a summary of its physicochemical properties and a plausible
experimental protocol for its synthesis. This guide is intended to serve as an essential resource
for laboratory personnel, researchers, and professionals in drug development to ensure the
safe and effective use of this compound.

Introduction

1-Methylthio-2-propanone, also known as (Methylthio)acetone, is a sulfur-containing organic
compound with the molecular formula CaHsOS.[1][2][3] It is recognized for its utility as an
intermediate in various organic syntheses and has been identified as a component for
proteomics research.[3] Furthermore, it is used as a flavoring agent in the food industry, with a
safety evaluation by the Joint FAO/WHO Expert Committee on Food Additives (JECFA)
concluding that it poses "no safety concern at current levels of intake when used as a
flavouring agent".[1][4] This guide aims to provide in-depth technical information to facilitate its
safe handling and application in a research and development setting.
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Safety and Handling (MSDS Information)

The safe handling of 1-Methylthio-2-propanone is paramount. The following information is
derived from its Material Safety Data Sheet (SDS).

Hazard Identification

1-Methylthio-2-propanone is classified as a flammable liquid and vapor.[1]
o GHS Classification: Flammable liquids, Category 3.[1]
e Hazard Statement: H226: Flammable liquid and vapor.[1]

» Signal Word: Warning.[1]

Precautionary Measures and Personal Protective
Equipment (PPE)

Strict adherence to safety protocols is required when handling this compound.
o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
» Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an organic vapor cartridge.

e Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.

First Aid Measures

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Consult a
physician.
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» Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Fire and Explosion Hazards

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

e Special Hazards: Vapors may travel to a source of ignition and flash back. Containers may
explode when heated.

Spills and Leaks

e Procedure: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a
suitable container for disposal.

Storage and Disposal

o Storage: Keep container tightly closed in a dry and well-ventilated place. Store in a cool
place away from heat, sparks, and open flames.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Physicochemical Properties

A summary of the key physical and chemical properties of 1-Methylthio-2-propanone is
presented in the table below for easy reference.
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Property Value Reference(s)
Molecular Formula CaHsOS [11121[3]
Molecular Weight 104.17 g/mol [1]
Appearance Colorless to pale yellow liquid [2]

Odor Melon-like [2]

Boiling Point 144 °C at 760 mmHg

Flash Point 42.8 °C

Density 0.985 g/cm?

Solubility Soluble in alcohol, slightly

soluble in water.

Vapor Pressure

5.19 mmHg at 25 °C

Refractive Index

1.4740

Experimental Protocols
Synthesis of 1-Methylthio-2-propanone

A plausible and commonly cited method for the synthesis of 1-Methylthio-2-propanone is the

nucleophilic substitution reaction between chloroacetone and sodium thiomethoxide.[1]

Reaction Scheme:
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Chloroacetone

+ Reaction ———— > 1-Methylthio-2-propanone + Sodium Chloride

Sodium Thiomethoxide
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Figure 1: Synthesis of 1-Methylthio-2-propanone.

Methodology:
o Materials:

o Chloroacetone

o

Sodium thiomethoxide

o

Anhydrous solvent (e.g., acetone or ethanol)

[¢]

Stirring apparatus

Reaction flask

o

Condenser

o

e Procedure:

o In a well-ventilated fume hood, dissolve sodium thiomethoxide in the chosen anhydrous
solvent in a reaction flask equipped with a stirrer and a condenser.

o Cool the solution in an ice bath.
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o Slowly add chloroacetone to the stirred solution. The addition should be dropwise to
control the exothermic reaction.

o After the addition is complete, allow the reaction mixture to stir at room temperature for a
specified period (e.g., several hours to overnight) to ensure the reaction goes to
completion.

o Monitor the reaction progress using a suitable analytical technique (e.g., Thin Layer
Chromatography or Gas Chromatography).

o Upon completion, the resulting sodium chloride precipitate can be removed by filtration.

o The filtrate, containing the product, can then be purified. Acommon method is distillation
under reduced pressure to isolate the 1-Methylthio-2-propanone.

Note: This is a generalized protocol. The specific reaction conditions, such as solvent,
temperature, and reaction time, may need to be optimized for yield and purity.

Applications and Biological Activity
Use in Organic Synthesis and Research

1-Methylthio-2-propanone serves as a valuable intermediate in organic synthesis. The
presence of both a ketone and a thioether functional group allows for a variety of chemical
transformations, making it a useful building block for more complex molecules. It is also
marketed as a chemical for proteomics research, although specific protocols for this application
are not readily available in the public domain.[3]

Flavoring Agent

As previously mentioned, 1-Methylthio-2-propanone is used as a flavoring agent. The JECFA
has evaluated its safety for this purpose and concluded that it does not pose a safety concern
at current intake levels.[1][4]

Drug Development and Signaling Pathways

Despite its potential as a building block in organic synthesis, a comprehensive search of
publicly available scientific literature did not yield specific information on the use of 1-
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Methylthio-2-propanone in drug development programs or its interaction with any biological
signaling pathways. Researchers interested in these applications would need to conduct
exploratory studies.

Logical Workflow for Safe Handling and Use

The following diagram illustrates a logical workflow for the safe handling and utilization of 1-
Methylthio-2-propanone in a laboratory setting.
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Figure 2: Laboratory Workflow for 1-Methylthio-2-propanone.
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Conclusion

1-Methylthio-2-propanone is a chemical with established applications in organic synthesis
and the flavor industry. This guide has provided essential information on its safe handling,
physical and chemical properties, and a potential synthetic route. While its use in proteomics
and drug development is suggested, a lack of detailed, publicly available experimental
protocols in these areas indicates a potential for novel research and application development.
Adherence to the safety guidelines outlined in this document is crucial for all personnel working
with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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